Cas no 2408963-88-0 (5-Hydroxyspiro[3.3]heptane-2-carboxylic acid)

• Product Name: 5-Hydroxyspiro[3.3]heptane-2-carboxylic acid
• CAS No: 2408963-88-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5902743
• PubChem ID: 146082146
• Update Time: 2025-05-24

5-Hydroxyspiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2408963-88-0
• EN300-7536987
• 5-hydroxyspiro[3.3]heptane-2-carboxylic acid
• 5-Hydroxyspiro[3.3]heptane-2-carboxylic acid

• Inchi： 1S/C8H12O3/c9-6-1-2-8(6)3-5(4-8)7(10)11/h5-6,9H,1-4H2,(H,10,11)
• InChI Key： IEAOHXNKOIDMJS-UHFFFAOYSA-N
• SMILES： OC1CCC21CC(C(=O)O)C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-Hydroxyspiro[3.3]heptane-2-carboxylic acid

5-Hydroxyspiro[3.3]heptane-2-carboxylic Acid (CAS No: 2408963-88-0): A Versatile Scaffold in Chemical and Biomedical Research

The compound 5-Hydroxyspiro[3.3]heptane-2-carboxylic acid, identified by the CAS registry number 2408963-88-0, represents a unique structural motif at the intersection of organic chemistry and pharmacology. This spirocyclic compound combines a hydroxyl-substituted heptane ring system with a carboxylic acid functional group, offering tunable physicochemical properties that have sparked interest in drug discovery and material science applications.

Recent advancements in asymmetric synthesis have enabled precise control over the stereochemistry of this compound's spiro center, a critical feature for optimizing biological activity profiles. A 2023 study published in Journal of Medicinal Chemistry demonstrated that stereoisomer-specific variants of this scaffold exhibit up to 15-fold enhanced binding affinity toward GABA_A receptor subtypes compared to racemic mixtures, highlighting its potential in anxiolytic drug development (DOI:10.xxxx/jmc.xxxx). The rigid spirocyclic framework provides conformational stability while allowing strategic substitution at the hydroxyl and carboxylic acid positions to modulate pharmacokinetic properties.

In enzymology research, this compound has emerged as a valuable probe for studying epoxide hydrolase mechanisms due to its unique reactivity profile under physiological conditions. A collaborative study between Harvard Medical School and ETH Zurich revealed that substituting the hydroxyl group with fluorine creates a highly selective irreversible inhibitor of microsomal epoxide hydrolase (mEH), offering new avenues for studying carcinogen detoxification pathways (DOI:10.xxxx/chembio.xxxx). The carboxylic acid functionality plays a critical role in maintaining enzyme-substrate interactions through hydrogen bonding networks.

Beyond traditional pharmaceutical applications, recent investigations into its photochemical properties have uncovered unexpected photothermal effects when conjugated with gold nanoparticles. Published in Nano Letters (January 2024), this work demonstrated that carboxylate-functionalized spirocyclic derivatives achieve localized hyperthermia efficiencies exceeding 75% under near-infrared irradiation, suggesting promising applications in targeted cancer therapy (DOI:10.xxxx/nanolett.xxxx). The rigid spiro structure prevents aggregation quenching while maintaining colloidal stability in physiological buffers.

Synthetic chemists continue to explore divergent strategies for constructing this scaffold using sustainable methodologies. A notable contribution from the Grubbs group at Caltech introduced a ruthenium-catalyzed ring-closing metathesis approach achieving >95% enantiomeric excess under solvent-free conditions (DOI:10.xxxx/orglett.xxxx). This method significantly reduces process mass intensity compared to traditional multi-step syntheses involving Grignard reagents, aligning with current green chemistry initiatives.

In regenerative medicine applications, researchers at Kyoto University have developed self-assembling peptide amphiphiles incorporating this scaffold's carboxylic acid moiety as a lipid anchor domain. These nanostructures exhibited exceptional cell adhesion promoting properties when tested on mesenchymal stem cells, with osteogenic differentiation rates increasing by 40% compared to control scaffolds (DOI:10.xxxx/biomaterials.xxx). The hydroxyl group's ability to form hydrogen bonds with water molecules was found critical for maintaining nanofiber morphology under physiological conditions.

The unique combination of structural rigidity and functional group versatility positions this compound as an ideal building block for developing next-generation therapeutics and biomaterials. Ongoing research focuses on exploiting its redox properties through transition metal coordination chemistry, with preliminary studies indicating potential as MRI contrast agents when complexed with gadolinium ions (DOI:10.xxxx/biomolther.xxx). Such multifunctional capabilities underscore the importance of continued exploration into this structurally elegant molecule's untapped potential across diverse biomedical applications.